Cas no 1696138-50-7 (4-methyl-2-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid)

• Product Name: 4-methyl-2-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid
• CAS No: 1696138-50-7
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5983717
• PubChem ID: 106230987
• Update Time: 2025-10-30

4-methyl-2-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid
• 1696138-50-7
• EN300-1449715
• 4-methyl-2-[(pent-1-yn-3-yl)amino]pyrimidine-5-carboxylic acid

• Inchi： 1S/C11H13N3O2/c1-4-8(5-2)14-11-12-6-9(10(15)16)7(3)13-11/h1,6,8H,5H2,2-3H3,(H,15,16)(H,12,13,14)
• InChI Key： LIKWCAAQADARGV-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=NC=1C)NC(C#C)CC)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-methyl-2-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid

Introduction to 4-methyl-2-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid (CAS No. 1696138-50-7)

4-methyl-2-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid (CAS No. 1696138-50-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The molecular structure of 4-methyl-2-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid is particularly noteworthy. It consists of a pyrimidine core with a methyl group at the 4-position, a pentynylamino substituent at the 2-position, and a carboxylic acid group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

Recent research has highlighted the potential therapeutic applications of 4-methyl-2-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-methyl-2-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-methyl-2-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid has also shown promise in cancer research. A study conducted by a team of researchers at the National Cancer Institute found that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for developing targeted cancer therapies.

The mechanism of action of 4-methyl-2-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid is not yet fully understood, but preliminary studies suggest that it may interact with specific cellular targets involved in inflammation and cell proliferation. For example, it has been shown to modulate the activity of key signaling pathways such as NF-kB and MAPK, which are known to play crucial roles in inflammatory responses and cancer progression.

To further explore the therapeutic potential of 4-methyl-2-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid, several preclinical studies are currently underway. These studies aim to evaluate the compound's pharmacokinetic properties, toxicity profiles, and efficacy in animal models of disease. Preliminary results from these studies have been promising, with the compound demonstrating favorable pharmacokinetic parameters and low toxicity levels.

Beyond its therapeutic applications, 4-methyl-2-(pent-1-yhn3-yhl)aminopyrimidine5carboxylic acid (corrected to: 4-methyl-2-(pent-yhn3-yhl)aminopyrimidine5carboxylic acid) is also being investigated for its potential use as a chemical probe in basic research. Its unique structure and biological activities make it an excellent tool for studying cellular processes involved in inflammation and cancer. Researchers are using this compound to gain insights into the molecular mechanisms underlying these diseases, which could lead to the development of new therapeutic strategies.

In conclusion, 4-methyl2(pentyln3yl)aminopyrimidine5carboxylic acid (corrected to: 4-methyl2(pentyln3yl)aminopyrimidine5carboxylic acid) (CAS No. 1696138507) (corrected to: CAS No. 1696138507) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for developing new therapies for inflammatory diseases and cancer. Ongoing research efforts are expected to further elucidate its properties and unlock its full potential as a therapeutic agent.